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Compound of Interest

Compound Name: Tabimorelin

Cat. No.: B1681871 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Tabimorelin (also known as NN703) is a potent, orally-active, non-peptidic agonist of the

ghrelin/growth hormone secretagogue receptor (GHSR).[1][2][3] It mimics the action of

endogenous ghrelin, stimulating the release of growth hormone (GH) and insulin-like growth

factor 1 (IGF-1).[1][2] Due to its biological activity, Tabimorelin is a valuable tool in studies

related to growth hormone deficiency, metabolism, and appetite regulation. This document

provides a detailed protocol for the preparation, storage, and handling of Tabimorelin stock

solutions in dimethyl sulfoxide (DMSO) for in vitro and in vivo research applications.

Quantitative Data Summary
For ease of reference, the key quantitative data for Tabimorelin are summarized in the table

below.
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Property Value Reference

Molecular Weight 528.69 g/mol [4]

Molecular Formula C₃₂H₄₀N₄O₃ [3][5]

CAS Number 193079-69-5 [3][5]

Appearance White to off-white solid [4]

Solubility in DMSO ≥ 25 mg/mL (47.29 mM) [4]

Recommended Storage

(Powder)
-20°C for up to 3 years [4]

Recommended Storage (Stock

Solution)

-80°C for up to 6 months;

-20°C for up to 1 month
[4]

Experimental Protocol: Preparation of a 10 mM
Tabimorelin Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tabimorelin in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for various experimental assays.

Materials:

Tabimorelin powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:
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Preparation: Before starting, ensure a clean and dry workspace. It is recommended to

handle Tabimorelin powder in a chemical fume hood. Allow the Tabimorelin powder vial to

equilibrate to room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Tabimorelin powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.29 mg of Tabimorelin (Calculation: 10

mmol/L * 1 L/1000 mL * 528.69 g/mol * 1000 mg/g * 1 mL = 5.29 mg).

Dissolution: Add the appropriate volume of DMSO to the vial containing the weighed

Tabimorelin. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the Tabimorelin is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) and sonication can

be used to aid dissolution if necessary.[4] Visually inspect the solution to ensure there are no

visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile vials.[4]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[4] When ready to use, thaw an aliquot at room

temperature and mix well before diluting to the final working concentration in your

experimental medium.

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling Tabimorelin and DMSO.

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Handle with care.

Consult the Safety Data Sheet (SDS) for Tabimorelin and DMSO for complete safety

information.
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Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Tabimorelin Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing Tabimorelin stock solution.

Tabimorelin Signaling Pathway
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Caption: Tabimorelin activates GHSR leading to GH release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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